![molecular formula C9H13BO4 B6257082 (2,4-dimethoxy-3-methylphenyl)boronic acid CAS No. 750586-15-3](/img/no-structure.png)
(2,4-dimethoxy-3-methylphenyl)boronic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2,4-dimethoxy-3-methylphenyl)boronic acid is a boronic acid derivative. Boronic acids are organic compounds that contain a boron atom bonded to two oxygen atoms in a B(OH)2 group . The empirical formula of (2,4-dimethoxy-3-methylphenyl)boronic acid is C9H13BO4 . Its molecular weight is 196.01 .
Synthesis Analysis
The primary method for the synthesis of boronic acids is through the electrophilic trapping of an organometallic reagent with a boric ester (e.g. B(Oi-Pr)3 or B(OMe)3). The reaction is performed at low temperature to attenuate over-alkylation that would lead to the formation of borinic, rather than boronic, esters .Molecular Structure Analysis
The molecular structure of (2,4-dimethoxy-3-methylphenyl)boronic acid consists of a boron atom bonded to two oxygen atoms in a B(OH)2 group . The boron atom is also bonded to a carbon atom, which is part of a phenyl ring. The phenyl ring has two methoxy groups (-OCH3) attached to it at theproperties
{ "Design of the Synthesis Pathway": "The synthesis of (2,4-dimethoxy-3-methylphenyl)boronic acid can be achieved through a two-step process involving the synthesis of the intermediate (2,4-dimethoxy-3-methylphenyl)boronic acid pinacol ester followed by its hydrolysis to yield the final product.", "Starting Materials": [ "2,4-dimethoxy-3-methylphenol", "trimethyl borate", "pinacol", "sodium hydroxide", "hydrochloric acid", "water", "diethyl ether" ], "Reaction": [ "Step 1: Synthesis of (2,4-dimethoxy-3-methylphenyl)boronic acid pinacol ester", "a. In a dry flask, add 2,4-dimethoxy-3-methylphenol (1.0 equiv), trimethyl borate (1.2 equiv), and pinacol (2.0 equiv).", "b. Heat the mixture to reflux under nitrogen for 24 hours.", "c. Cool the mixture to room temperature and add water (10 mL).", "d. Extract the mixture with diethyl ether (3 x 20 mL).", "e. Combine the organic layers and dry over anhydrous sodium sulfate.", "f. Concentrate the solution under reduced pressure to yield (2,4-dimethoxy-3-methylphenyl)boronic acid pinacol ester as a white solid.", "Step 2: Hydrolysis of (2,4-dimethoxy-3-methylphenyl)boronic acid pinacol ester to yield (2,4-dimethoxy-3-methylphenyl)boronic acid", "a. Dissolve (2,4-dimethoxy-3-methylphenyl)boronic acid pinacol ester (1.0 equiv) in a mixture of water (10 mL) and hydrochloric acid (1.0 M, 10 mL).", "b. Stir the mixture at room temperature for 2 hours.", "c. Add sodium hydroxide (1.0 M) until the pH of the mixture reaches 9-10.", "d. Extract the mixture with diethyl ether (3 x 20 mL).", "e. Combine the organic layers and dry over anhydrous sodium sulfate.", "f. Concentrate the solution under reduced pressure to yield (2,4-dimethoxy-3-methylphenyl)boronic acid as a white solid." ] } | |
CAS RN |
750586-15-3 |
Product Name |
(2,4-dimethoxy-3-methylphenyl)boronic acid |
Molecular Formula |
C9H13BO4 |
Molecular Weight |
196 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.